Cas no 82220-78-8 (a-D-Galactosyl-mannotriose)

a-D-Galactosyl-mannotriose is an oligosaccharide composed of galactose and mannose residues, structurally classified as a trisaccharide. It is of interest in glycobiology research due to its role as a potential intermediate in carbohydrate metabolism and glycoconjugate biosynthesis. The compound is particularly relevant for studies involving enzymatic pathways, such as those mediated by glycosyltransferases or glycosidases. Its well-defined structure makes it suitable for use as a standard in analytical techniques like HPLC or mass spectrometry. Additionally, a-D-Galactosyl-mannotriose may serve as a substrate for investigating host-microbe interactions, given the significance of galactosylated oligosaccharides in gut microbiota modulation. High purity and consistent quality are critical for reliable experimental outcomes.
a-D-Galactosyl-mannotriose structure
a-D-Galactosyl-mannotriose structure
Product Name:a-D-Galactosyl-mannotriose
CAS No:82220-78-8
MF:C24H42O21
MW:666.577690601349
CID:2180236
Update Time:2025-06-07

a-D-Galactosyl-mannotriose Chemical and Physical Properties

Names and Identifiers

    • 61-α-d-galactosyl-mannotriose
    • O-GM3
    • 61-?-D-Galactosyl-mannotriose
    • (2S,3R,4S,5R,6R)-2-[[(2R,3S,4R,5S)-3-[(2S,3S,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-[(2S,3S,4S,
    • a-D-Galactosyl-mannotriose
    • Inchi: 1S/C24H42O21/c25-1-5-9(28)11(30)16(35)22(41-5)39-4-8-20(13(32)15(34)21(38)40-8)45-24-18(37)14(33)19(7(3-27)43-24)44-23-17(36)12(31)10(29)6(2-26)42-23/h5-38H,1-4H2/t5-,6-,7-,8-,9+,10-,11+,12+,13-,14-,15+,16-,17+,18+,19-,20-,21?,22+,23+,24+/m1/s1
    • InChI Key: OSONIRPJYITFDM-SXVLSRHKSA-N
    • SMILES: O([C@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)[C@H]1[C@@H]([C@@H](C(O)O[C@@H]1CO[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 10
  • Complexity: 918
  • Topological Polar Surface Area: 348

Experimental Properties

  • Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (9.3 g/l) (25 º C),

a-D-Galactosyl-mannotriose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 224.00 2023-04-19
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